Cas no 1053656-08-8 (N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester)

• Product Name: N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester
• CAS No: 1053656-08-8
• MF: C₁₃H₁₇Cl₂N₃O₃
• MW: 334.198381185532
• MDL: MFCD10568196
• CID: 4570074
• Update Time: 2025-10-29

N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-2-(3,5-dichlorophenoxy)ethylidene]-hydrazinecarboxylic acid tert-butyl ester
• N'-[2-(3,5-Dichlorophenoxy)ethanimidoyl](tert-butoxy)carbohydrazide
• tert-Butyl 2-(1-amino-2-(3,5-dichlorophenoxy)ethylidene)hydrazinecarboxylate
• Hydrazinecarboxylic acid, 2-[2-(3,5-dichlorophenoxy)-1-iminoethyl]-, 1,1-dimethylethyl ester
• N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester

• MDL： MFCD10568196
• Inchi： 1S/C13H17Cl2N3O3/c1-13(2,3)21-12(19)18-17-11(16)7-20-10-5-8(14)4-9(15)6-10/h4-6H,7H2,1-3H3,(H2,16,17)(H,18,19)
• InChI Key： BOGCKFVKLWHDNU-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC(=N)COC1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8

Additional information on N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester

N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS No. 1053656-08-8): An Overview

N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS No. 1053656-08-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl ester derivative of a hydrazinecarboxylic acid, featuring a unique combination of functional groups that contribute to its chemical and biological properties.

The molecular structure of N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester includes an amino group, a dichlorophenoxy moiety, and a tert-butyl ester group. These functional groups play crucial roles in determining the compound's reactivity, solubility, and potential biological activity. The dichlorophenoxy group, in particular, is known for its ability to enhance the lipophilicity of molecules, which can be advantageous in drug design for improving cell membrane permeability.

Recent studies have highlighted the potential of N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The presence of the dichlorophenoxy group has been linked to enhanced viral inhibition, making this compound a promising candidate for further investigation.

In addition to its antiviral properties, N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester has also been explored for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and growth. These findings suggest that N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester could be a valuable lead compound for the development of novel anticancer drugs.

The synthesis of N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester typically involves multi-step reactions starting from readily available precursors. The key steps include the formation of the dichlorophenoxyethylamine intermediate and subsequent coupling with hydrazinecarboxylic acid followed by tert-butylation. The synthetic route is well-documented in the literature and can be optimized for large-scale production to meet industrial demands.

From a safety perspective, N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and conduct thorough risk assessments before use. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in the laboratory environment.

In conclusion, N'-1-Amino-2-(3,5-dichlorophenoxy)ethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS No. 1053656-08-8) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.